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Compound of Interest

Compound Name: 2,3,6,7-Tetramethyloctane

Cat. No.: B1204899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3,6,7-Tetramethyloctane is a branched alkane hydrocarbon with the chemical formula

C12H26. As a saturated hydrocarbon, it is a non-polar compound. Understanding its physical

properties is fundamental for its application in various research and industrial contexts,

including its use as a reference compound, in lubrication studies, and as a component in fuel

mixtures. This guide provides a summary of its key physical characteristics, outlines standard

experimental methodologies for their determination, and clarifies the scope of its scientific

relevance.

It is important to note for the intended audience that as a simple alkane, 2,3,6,7-
Tetramethyloctane is not involved in biological signaling pathways and is not a candidate for

direct drug development. Therefore, this guide focuses exclusively on its physicochemical

properties.

Core Physical Properties
The physical properties of 2,3,6,7-Tetramethyloctane are summarized in the table below.

These values are a combination of experimentally determined and computationally estimated

data available in public chemical databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1204899?utm_src=pdf-interest
https://www.benchchem.com/product/b1204899?utm_src=pdf-body
https://www.benchchem.com/product/b1204899?utm_src=pdf-body
https://www.benchchem.com/product/b1204899?utm_src=pdf-body
https://www.benchchem.com/product/b1204899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C12H26 [1]

Molecular Weight 170.33 g/mol [1]

Boiling Point 197 °C [2]

Density 0.759 g/mL [2]

Refractive Index 1.425 [2]

Molar Volume 224.3 mL/mol [2]

Molecular Refractive Power 57.39 mL/mol [2]

IUPAC Name 2,3,6,7-tetramethyloctane [1]

SMILES CC(C)C(C)CCC(C)C(C)C [1]

InChIKey
FZCGYGCYZRXLDY-

UHFFFAOYSA-N
[1]

Experimental Protocols for Physical Property
Determination
While specific experimental reports detailing the determination of physical properties for

2,3,6,7-Tetramethyloctane are not readily available in the literature, the following are

standard, widely accepted protocols for determining the key physical properties of liquid

hydrocarbons.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 2,3,6,7-Tetramethyloctane, this can be determined by several

methods:

Simple Distillation: This is a common and accurate method for determining the boiling point

of a pure liquid.[3][4] The liquid is heated in a distillation apparatus, and the temperature of

the vapor that is in equilibrium with the boiling liquid is measured.[3] The stable temperature

recorded during the distillation of the bulk material is the boiling point.[5]
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Thiele Tube Method: This micro-scale method is suitable for small sample volumes.[6] A

small amount of the liquid is heated in a tube along with an inverted capillary tube. The

boiling point is the temperature at which a rapid stream of bubbles emerges from the

capillary, and upon cooling, the liquid is drawn back into the capillary tube.[6]

Reflux Method: A reflux apparatus can also be used. The liquid is heated to its boiling point,

and the vapor is condensed and returned to the flask. The temperature of the vapor at the

point of condensation is measured to determine the boiling point.[6]

Density Measurement
Density is the mass per unit volume of a substance. For liquid hydrocarbons, several standard

methods are employed:

ASTM D4052 - Digital Density Meter: This standard test method covers the determination of

density and relative density of petroleum distillates and viscous oils.[7] It uses an oscillating

U-tube densitometer. A small sample (approximately 1-2 mL) is introduced into the tube, and

the change in the oscillation frequency, which is related to the mass of the sample, is used to

determine the density with high precision.[8]

ASTM D1298 - Hydrometer Method: This method involves floating a calibrated glass

hydrometer in the liquid and reading the density value from the scale at the point where the

liquid surface meets the hydrometer stem.[9] Temperature corrections are crucial for

accurate measurements.[9]

Pycnometer Method: A pycnometer is a glass flask with a precise, known volume. The

density is determined by measuring the weight of the empty pycnometer, the weight when

filled with the sample liquid, and the weight when filled with a reference liquid of known

density (like water).

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a fundamental physical property for characterizing hydrocarbon liquids.

ASTM D1218 - Refractometer Method: This standard test method details the measurement

of the refractive index of transparent and light-colored hydrocarbons using a refractometer.[2]
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[10][11] An Abbe-type refractometer is commonly used, where a drop of the sample is placed

between two prisms.[11] The instrument measures the angle at which light is refracted as it

passes from the prism to the sample, and this is converted to a refractive index value.[11]

The measurement is temperature-dependent and is typically reported at a standard

temperature, such as 20°C.

Logical Workflow for Property Determination
The general workflow for characterizing the physical properties of a liquid hydrocarbon like

2,3,6,7-Tetramethyloctane follows a logical progression from sample preparation to data

analysis.

Experimental Workflow

Sample Acquisition & Purity Check

Boiling Point Determination
(e.g., Distillation)

Distribute Sample

Density Measurement
(e.g., ASTM D4052)

Distribute Sample

Refractive Index Measurement
(e.g., ASTM D1218)

Distribute Sample

Data Compilation & Analysis

Collect Data Collect Data Collect Data

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of physical properties.

Conclusion
The physical properties of 2,3,6,7-Tetramethyloctane are well-defined and can be accurately

determined using standard laboratory procedures. This technical guide provides the essential

data and methodological background for researchers and scientists working with this
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compound. The lack of biological activity means that its relevance to drug development is

indirect, primarily serving as a well-characterized non-polar solvent or reference material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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